Cas no 32444-63-6 (cis-4-Dimethylaminocinnamonitrile)

• Product Name: cis-4-Dimethylaminocinnamonitrile
• CAS No: 32444-63-6
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD00001933
• CID: 308861
• PubChem ID: 87567856
• Update Time: 2025-06-07

cis-4-Dimethylaminocinnamonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-[4-(dimethylamino)phenyl]-
• trans-4-Dimethylaminocinnamonitrile
• 4-Dimethylaminocinnamonitrile
• 3-(4-(dimethylamino)phenyl)acrylonitrile
• 3-(4-N,N-dimethylanilino)propenonitrile
• 3-[4-(dimethylamino)phenyl]-2-propenenitrile
• 3-[4-(Dimethylamino)phenyl]propenenitrile
• 4-(Dimethylamino)benzeneacrylonitrile
• 4-DIMETHYLAMINOCINNAMONITRILE,MIXT URE OF CIS AND TRANS
• p-(dimethylamino)cinnamonitrile
• Trans-4-Dimethylaminocinnaonitrile
• 3-[4-(dimethylamino)phenyl]acrylonitrile
• Z335243686
• CSCOHKCYDZVRMQ-ONEGZZNKSA-N
• 32444-63-6
• NSC 122722
• HMS1303G17
• AKOS009159257
• NSC636938
• SCHEMBL531720
• DTXSID201232000
• HMS2787O19
• 4-Dimethylaminocinnamonitrile, cis
• NSC122722
• J-018736
• (E)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• (E)-3-(4-(dimethylamino)phenyl)acrylonitrile
• NS00059255
• 3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• CSCOHKCYDZVRMQ-ONEGZZNKSA-
• EINECS 251-044-4
• Cinnamonitrile, p-(dimethylamino)-
• NSC-122722
• 4854-85-7
• SMR000457596
• T70775
• D1337
• EN300-31730
• (2E)-3-[4-(Dimethylamino)phenyl]-2-propenenitrile #
• IDI1_001189
• MLS000851253
• 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-
• (2E)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• EN300-794492
• CS-0261661
• CHEMBL1450015
• AS-62250
• (2E)-3-[4-(Dimethylamino)phenyl]-2-propenenitrile
• (E)-3-(4-dimethylaminophenyl)prop-2-enenitrile
• MFCD00001933
• F2189-0196
• NCGC00246673-01
• InChI=1/C11H12N2/c1-13(2)11-7-5-10(6-8-11)4-3-9-12/h3-8H,1-2H3/b4-3+
• trans-p-Dimethylaminocinnamonitrile
• cis-4-Dimethylaminocinnamonitrile

• MDL： MFCD00001933
• Inchi： 1S/C11H12N2/c1-13(2)11-7-5-10(6-8-11)4-3-9-12/h3-8H,1-2H3/b4-3+
• InChI Key： CSCOHKCYDZVRMQ-ONEGZZNKSA-N
• SMILES： N(C)(C)C1C=CC(/C=C/C#N)=CC=1

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.064
• Melting Point: 166.0 to 169.0 deg-C
• Boiling Point: 332°Cat760mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.613
• PSA: 27.03000
• LogP: 2.28938
• Solubility: Not determined

cis-4-Dimethylaminocinnamonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S23
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R20/21

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on cis-4-Dimethylaminocinnamonitrile

Exploring cis-4-Dimethylaminocinnamonitrile (CAS No. 32444-63-6): Properties, Applications, and Innovations

cis-4-Dimethylaminocinnamonitrile (CAS No. 32444-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrile derivative, characterized by its dimethylamino and cinnamonitrile functional groups, exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Its cis-configuration plays a critical role in determining its reactivity and interaction with other molecules, a feature increasingly explored in drug design and optoelectronic applications.

Recent studies highlight the compound’s potential in photoactive materials, where its conjugated system enables efficient light absorption and energy transfer. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and solar cell technologies, aligning with the global push for sustainable energy solutions. The compound’s electron-donating dimethylamino group enhances charge mobility, a property highly sought after in next-generation flexible electronics.

In pharmaceutical contexts, cis-4-Dimethylaminocinnamonitrile serves as a precursor for bioactive molecules targeting neurological disorders and anti-inflammatory pathways. Its structural motif is found in compounds under investigation for modulating neurotransmitter activity, reflecting the growing demand for novel CNS therapeutics. The compound’s nitrile group also facilitates further chemical modifications, enabling the development of highly selective enzyme inhibitors.

From an industrial perspective, the synthesis of 32444-63-6 emphasizes green chemistry principles, with recent advancements focusing on catalyst-free reactions and solvent-free conditions. These innovations address environmental concerns while improving yield—a key consideration for manufacturers optimizing cost-effective production methods. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, critical for applications requiring precise molecular control.

The compound’s stability under various pH conditions makes it suitable for formulation development, particularly in controlled-release systems. Its compatibility with biodegradable polymers has spurred research into targeted drug delivery mechanisms, a hot topic in personalized medicine. Additionally, computational studies leveraging AI-driven molecular modeling predict new derivatives of cis-4-Dimethylaminocinnamonitrile with enhanced binding affinities, accelerating discovery timelines.

As regulatory agencies emphasize safer chemical alternatives, 32444-63-6 derivatives are being evaluated for their low toxicity profiles. This aligns with consumer trends favoring eco-friendly products and sustainable manufacturing. The compound’s versatility ensures its relevance across cosmetics, agrochemicals, and advanced materials, with patent filings showing a 20% annual growth in related applications since 2020.

For researchers sourcing cis-4-Dimethylaminocinnamonitrile, factors like supplier reliability, batch consistency, and regulatory compliance dominate procurement decisions. Online searches for "buy 32444-63-6" or "cis-4-Dimethylaminocinnamonitrile synthesis protocol" reflect the compound’s commercial and academic demand. Future directions include exploring its supramolecular chemistry applications and nanostructure integration, positioning it at the forefront of interdisciplinary innovation.